Cas no 160921-12-0 (Aziridine,1-methyl-2-(trifluoromethyl)-)

160921-12-0 structure
Product name:Aziridine,1-methyl-2-(trifluoromethyl)-
Aziridine,1-methyl-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Aziridine,1-methyl-2-(trifluoromethyl)-
- 1-Methyl-2-(trifluoromethyl)aziridine
- Aziridine,1-methyl-2-(trifluoromethyl)-(9CI)
- Aziridine, 1-methyl-2-(trifluoromethyl)- (9CI)
- 160921-12-0
- DTXSID70566188
-
- Inchi: InChI=1S/C4H6F3N/c1-8-2-3(8)4(5,6)7/h3H,2H2,1H3
- InChI Key: GKPDMKPUPYILET-UHFFFAOYSA-N
- SMILES: CN1CC1C(F)(F)F
Computed Properties
- Exact Mass: 125.04528
- Monoisotopic Mass: 125.04523368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 97.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 3.01
Aziridine,1-methyl-2-(trifluoromethyl)- Related Literature
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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